Cas no 32411-61-3 (Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl-)

Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl- structure
32411-61-3 structure
Product Name:Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl-
CAS No:32411-61-3
MF:C16H20N2O3
MW:288.341604232788
CID:291745
PubChem ID:71360065
Update Time:2025-04-19

Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl-
    • N-[2-(2,5-dioxopyrrolidin-1-yl)ethyl]-N-phenylbutanamide
    • N-(2-(2,5-Dioxopyrrolidin-1-yl)ethyl)-N-phenylbutyramide
    • DTXSID30783879
    • 32411-61-3
    • Inchi: 1S/C16H20N2O3/c1-2-6-14(19)17(13-7-4-3-5-8-13)11-12-18-15(20)9-10-16(18)21/h3-5,7-8H,2,6,9-12H2,1H3
    • InChI Key: GRBHWYZTSVNLKN-UHFFFAOYSA-N
    • SMILES: O=C1CCC(N1CCN(C1C=CC=CC=1)C(CCC)=O)=O

Computed Properties

  • Exact Mass: 288.14739250g/mol
  • Monoisotopic Mass: 288.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.7Ų
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